Cas no 2034462-45-6 (3-chloro-4-fluoro-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034462-45-6
• MF: C₁₆H₁₄ClFN₄O₂S
• MW: 380.824364185333
• CID: 6440256
• PubChem ID: 121022374
• Update Time: 2025-07-21

3-chloro-4-fluoro-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide
• 2034462-45-6
• F6560-5666
• AKOS026698941
• 3-chloro-4-fluoro-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzenesulfonamide
• 3-chloro-4-fluoro-N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]benzenesulfonamide
• 3-chloro-4-fluoro-N-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C16H14ClFN4O2S/c1-22-10-13(9-20-22)12-4-11(6-19-8-12)7-21-25(23,24)14-2-3-16(18)15(17)5-14/h2-6,8-10,21H,7H2,1H3
• InChI Key： CUYYNDGLHKURJV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC1C=NC=C(C2C=NN(C)C=2)C=1)(=O)=O)F

Computed Properties

• Exact Mass: 380.0510027g/mol
• Monoisotopic Mass: 380.0510027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.3Ų

Additional information on 3-chloro-4-fluoro-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide

Comprehensive Overview of 3-chloro-4-fluoro-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 2034462-45-6)

The compound 3-chloro-4-fluoro-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 2034462-45-6) is a sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core linked to a 1-methyl-1H-pyrazol-4-yl group and a chloro-fluoro-substituted benzene sulfonamide, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological targets, particularly in inflammation and metabolic disorders.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The presence of both chloro and fluoro substituents in this molecule enhances its binding affinity to specific enzymes, a feature highly sought after in kinase inhibitor development. This aligns with current trends in precision medicine, where small-molecule inhibitors are pivotal for targeted therapies. The pyridine-pyrazole hybrid scaffold further contributes to its pharmacokinetic properties, improving solubility and bioavailability—a critical factor in modern drug design.

From a synthetic perspective, CAS No. 2034462-45-6 exemplifies advancements in heterocyclic chemistry. Its preparation typically involves multi-step reactions, including Suzuki-Miyaura coupling for the pyridine-pyrazole linkage and sulfonylation to introduce the benzene sulfonamide moiety. Such methodologies are frequently discussed in academic forums and patent literature, reflecting the compound's relevance to green chemistry and atom-economical synthesis. These topics resonate with industries aiming to reduce environmental impact while maintaining high yields.

Analytical characterization of this compound employs techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, ensuring structural integrity and purity. These methods are essential for compliance with regulatory standards, particularly in pharmaceutical applications where impurities can significantly affect efficacy. The growing emphasis on quality-by-design (QbD) principles in drug development further underscores the importance of rigorous analytical protocols for compounds like 3-chloro-4-fluoro-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide.

Beyond pharmaceuticals, this compound's electron-withdrawing and hydrogen-bonding capabilities make it a candidate for materials science, such as in the design of organic semiconductors or catalysts. Its thermal stability and molecular geometry are being investigated for applications in optoelectronic devices, a field experiencing rapid growth due to the push for renewable energy technologies. This interdisciplinary potential positions CAS No. 2034462-45-6 as a valuable building block in both life sciences and advanced materials.

In conclusion, 3-chloro-4-fluoro-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide represents a convergence of synthetic innovation and multifunctional utility. Its study addresses key challenges in drug discovery—such as selectivity and ADME optimization—while aligning with broader industrial shifts toward sustainability and high-performance materials. As research progresses, this compound is poised to contribute significantly to both academic and commercial scientific endeavors.